Cas no 135245-11-3 ((2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name))

• Product Name: (2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name)
• CAS No: 135245-11-3
• MF: C₁₀H₁₆N₂O₆
• MW: 260.243843078613
• CID: 1237710
• PubChem ID: 5747901
• Update Time: 2025-04-20

(2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• (2S,2'S)-2,2'-[(1,4-dioxobutane-1,4-diyl)diimino]dipropanoic acid (non-preferred name)
• (2S)-2-[[4-[[(1S)-1-carboxyethyl]amino]-4-oxobutanoyl]amino]propanoic acid
• N,N'-(1,4-Dioxo-1,4-butanediyl)bis-DL-alanine
• DL-Alanine, N,N'-(1,4-dioxo-1,4-butanediyl)bis-
• 135245-11-3
• BRN 5822677
• DTXSID40159288

• Inchi： 1S/C10H16N2O6/c1-5(9(15)16)11-7(13)3-4-8(14)12-6(2)10(17)18/h5-6H,3-4H2,1-2H3,(H,11,13)(H,12,14)(H,15,16)(H,17,18)/t5-,6-/m0/s1
• InChI Key： CDQKTSONICCRIS-WDSKDSINSA-N
• SMILES： O=C(CCC(N[C@H](C(=O)O)C)=O)N[C@H](C(=O)O)C

Computed Properties

• Exact Mass: 260.10088
• Monoisotopic Mass: 260.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 132.8